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Compound of Interest

Compound Name: Echinochrome A

Cat. No.: B3426292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Echinochrome A (Ech A), a pigment derived from sea urchins, is a bioactive compound with a

range of documented therapeutic properties, including antioxidant, anti-inflammatory, and

cardioprotective effects.[1][2][3] Its mechanism of action often involves the modulation of gene

expression, making it a person of interest for drug development. These application notes

provide a comprehensive guide to studying the effects of Echinochrome A on gene

expression, complete with detailed experimental protocols and data presentation guidelines.

Data Presentation: Quantitative Effects of
Echinochrome A on Gene Expression
The following tables summarize the dose-dependent effects of Echinochrome A on the

expression of key genes involved in mitochondrial biogenesis and melanogenesis.

Table 1: Upregulation of Mitochondrial Biogenesis-
Related Genes by Echinochrome A in H9c2 Cells
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Gene
Echinochrome A
Concentration

Fold Change (vs.
Control)

Reference

PGC-1α 5 µM ~1.5 [1]

10 µM ~2.0 [1]

NRF-1 5 µM ~1.8 [1]

10 µM ~2.5 [1]

TFAM 5 µM ~1.7 [1]

10 µM ~2.2 [1]

TFB2M 5 µM ~1.6 [1]

10 µM ~2.1 [1]

Table 2: Downregulation of Melanogenesis-Related
Genes by Echinochrome A in B16F10 Cells

Gene
Echinochrome A
Concentration

Fold Change (vs. α-
MSH treated)

Reference

Tyrosinase 5 µM ~0.8 [4][5]

10 µM ~0.6 [4][5]

Tyrp1 5 µM ~0.7 [4][5]

10 µM ~0.5 [4][5]

Tyrp2 5 µM ~0.7 [4][5]

10 µM ~0.4 [4][5]

Signaling Pathways and Experimental Workflow
Signaling Pathways Modulated by Echinochrome A
Echinochrome A has been shown to influence several key signaling pathways to exert its

effects on gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

